Cas no 325853-19-8 (2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile)

• Product Name: 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile
• CAS No: 325853-19-8
• MF: C₁₇H₁₂N₂O₂S
• MW: 308.354382514954
• CID: 5986206
• PubChem ID: 135412206
• Update Time: 2025-10-12

2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile
• 2-Benzothiazoleacetonitrile, α-[(4-hydroxy-3-methoxyphenyl)methylene]-
• AKOS000442833
• BDBM50450912
• F1736-2164
• (E)-2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enenitrile
• (E)-1-(1,3-BENZOTHIAZOL-2-YL)-2-(4-HYDROXY-3-METHOXYPHENYL)-1-ETHENYL CYANIDE
• 325853-19-8
• (2E)-2-(1,3-benzothiazol-2-yl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enenitrile
• (E)-2-(benzo[d]thiazol-2-yl)-3-(4-hydroxy-3-methoxyphenyl)acrylonitrile
• Z44312042
• CHEMBL4209746

• Inchi： 1S/C17H12N2O2S/c1-21-15-9-11(6-7-14(15)20)8-12(10-18)17-19-13-4-2-3-5-16(13)22-17/h2-9,20H,1H3
• InChI Key： JCELEMZBUWHYOM-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)(C#N)=CC1C=CC(O)=C(OC)C=1

Computed Properties

• Exact Mass: 308.06194880g/mol
• Monoisotopic Mass: 308.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Melting Point: 175-177 °C(Solv: chloroform (67-66-3))
• Boiling Point: 511.0±60.0 °C(Predicted)
• pka: 9.03±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile

Introduction to 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile (CAS No: 325853-19-8)

The compound 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile, identified by the CAS registry number 325853-19-8, is a complex organic molecule with significant potential in various fields of chemistry and material science. This compound, often referred to as BTAZ (Benzothiazole Acrylonitrile), has garnered attention due to its unique structural properties and versatile applications. The molecule consists of a benzothiazole ring system, a hydroxymethoxy-substituted phenyl group, and an acrylonitrile moiety, making it a valuable compound for both academic research and industrial applications.

The synthesis of 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. The benzothiazole moiety is known for its aromatic stability and electron-withdrawing properties, which make it ideal for applications in optoelectronics and photonics. For instance, studies have shown that derivatives of BTAZ can be used to fabricate highly efficient organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The hydroxymethoxy-substituted phenyl group enhances the molecule's solubility in organic solvents, facilitating its integration into thin-film devices.

In addition to its electronic applications, 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile has also been investigated for its potential in medicinal chemistry. The compound exhibits moderate antioxidant activity due to the presence of phenolic hydroxyl groups, which can scavenge free radicals and reduce oxidative stress in biological systems. Recent studies have explored its anti-inflammatory properties, suggesting that it could serve as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The structural versatility of this compound allows for further functionalization to tailor its properties for specific applications. For example, researchers have successfully incorporated BTAZ into polymer matrices to create hybrid materials with enhanced mechanical strength and thermal stability. These materials hold promise for use in high-performance composites and advanced coatings.

In terms of environmental impact, the synthesis and application of 2-Benzothiazol-2-yl-3-(4-hydroxy-3-methoxy-phenyl)-acrylonitrile are considered environmentally friendly compared to traditional organic compounds. The use of renewable feedstocks and green chemistry principles in its production minimizes waste generation and reduces the carbon footprint associated with its manufacturing process.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Collaborative efforts between academic institutions and industry partners are expected to unlock new opportunities in fields such as sensors, catalysis, and drug delivery systems. The integration of computational chemistry tools with experimental techniques is also paving the way for the discovery of novel functionalities within this compound.

In conclusion, 2-Benzothiazol-2-ylium 3-(4-hydroxyphenylium) acrylonitrile, CAS No: 325853198 stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing technology across multiple disciplines. As scientific understanding continues to evolve, this compound is poised to make significant contributions to both academic research and industrial innovation.